Cas no 7154-75-8 (4-Methyl-1-pentyne)

• Product Name: 4-Methyl-1-pentyne
• CAS No: 7154-75-8
• MF: C₆H₁₀
• MW: 82.1436018943787
• MDL: MFCD00039857
• CID: 85844
• PubChem ID: 87572350
• Update Time: 2025-04-18

4-Methyl-1-pentyne Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-pentyne
• Isobutylacetylene
• 4-methylpent-1-yne
• FT-0618990
• 4-methylpentine
• UNII-9X7KAS72KS
• 2-METHYL-4-PENTYNE
• 1-Pentyne, 4-methyl-
• NSC 73905
• D91298
• C6H10
• 4-methylpentyne
• NSC73905
• 9X7KAS72KS
• 4-methyl-pent-1-yne
• 7154-75-8
• M0269
• 4-Methyl-1-pentyne, 98%
• 4-methyl pentyne
• Isobutyl acetylene
• InChI=1/C6H10/c1-4-5-6(2)3/h1,6H,5H2,2-3H
• DTXSID00221778
• MFCD00039857
• NSC-73905
• EN300-366488
• Isobutylethyne
• 4-Methyl-pentyne
• (CH3)2CHCH2C.$.CH
• AKOS015841749
• DA-39164

• MDL： MFCD00039857
• Inchi： 1S/C6H10/c1-4-5-6(2)3/h1,6H,5H2,2-3H3
• InChI Key： OXRWICUICBZVAE-UHFFFAOYSA-N
• SMILES： C(C)(C)CC#C
• BRN： 1731077

Computed Properties

• Exact Mass: 82.07830
• Monoisotopic Mass: 82.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless grayish yellow liquid
• Density: 0.698 g/mL at 25 °C(lit.)
• Melting Point: -104.6°C
• Boiling Point: 61°C
• Flash Point: Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
• Refractive Index: n20/D 1.393(lit.)
• Water Partition Coefficient: Insoluble in water. Soluble in common organic solvents of low polarity.
• PSA: 0.00000
• LogP: 1.66570
• Solubility: Insoluble in water

4-Methyl-1-pentyne Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 1993 3/PG 1
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S23-S29-S33-S62
• Hazardous Material Identification：
• Safety Term：S16;S23;S29;S33;S62
• Packing Group：II
• HazardClass：3
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R11; R65
• Storage Condition：Cold storage

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